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Compound of Interest

Compound Name: 1-Chloro-4-iodobenzene

Cat. No.: B104392

Essential Safety and Handling Guide for 1-
Chloro-4-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Chloro-4-iodobenzene (CAS No. 637-87-6). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Chloro-4-iodobenzene is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled, and causes skin and serious eye irritation.[1] Appropriate
personal protective equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
e Eye and Face Protection: Wear chemical safety goggles or a face shield.

e Skin Protection:
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o Gloves: Chemical-resistant gloves are required. Always inspect gloves for integrity before
use.[2]

o Lab Coat: A standard laboratory coat should be worn.

o Clothing: Wear long pants and closed-toe shoes.

» Respiratory Protection: In case of insufficient ventilation or when handling the powder, a
NIOSH-approved N95 dust mask or higher-level respirator is necessary.

Quantitative Data Summary

Property Value Source
CAS Number 637-87-6 [1]
Molecular Formula C6HACII

Molecular Weight 238.45 g/mol [3]
Appearance White to yellow or orange 4]

powder/crystal

Melting Point 54.0t0 57.0 °C [4]
Boiling Point 227 °C [4]

Operational Plan for Safe Handling

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[2][5]
e Ensure that an eyewash station and safety shower are readily accessible.

» Remove all sources of ignition from the handling area.[5]

» Have appropriate spill cleanup materials available.

2. Handling Procedure:
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» Wash hands thoroughly before and after handling.[1]

» Avoid direct contact with the skin, eyes, and clothing.[6]

e Do not eat, drink, or smoke in the area where the chemical is handled.[4][7]
e Avoid the formation of dust and aerosols.[5][8]

» Weigh and transfer the solid material carefully to minimize dust generation.
o Keep the container tightly closed when not in use.[8][9]

3. Accidental Release Measures:

 In case of a spill, evacuate the area.[5]

o Wear the appropriate PPE, including respiratory protection.

o Sweep up the spilled solid material, taking care not to create dust, and place it into a
suitable, labeled container for disposal.[2]

¢ Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste containing 1-Chloro-4-iodobenzene must be treated as hazardous waste.

» Waste Collection: Collect waste material and any contaminated items (e.g., gloves, weighing

paper) in a designated, properly labeled, and sealed container.

» Disposal Route: Dispose of the waste through a licensed hazardous waste disposal
company.[1][4][8] Do not dispose of it down the drain or in regular trash.[5][7]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for the safe handling of 1-Chloro-4-
iodobenzene.
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Workflow for Safe Handling of 1-Chloro-4-iodobenzene
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l
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Chemical Handling
(Weighing & Transfer in Fume Hood)

Experimental Procedure
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(Clean work area, remove PPE)

Waste Disposal
(Collect in labeled hazardous waste container)

End of Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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